Cc-LTP1
Description
Cc-LTP1 is a lipid transfer protein (LTP) isolated from the seeds of Coffea canephora (Robusta coffee). It belongs to the plant LTP family, which is characterized by small molecular weights (6–10 kDa), a conserved eight-cysteine residue backbone forming four disulfide bonds, and a hydrophobic cavity for lipid binding . This compound exhibits dual functionality:
- Antifungal Activity: Demonstrates potent fungicidal effects against pathogenic yeast, including Candida species, through mechanisms involving membrane disruption or interaction with fungal cell wall components .
- α-Amylase Inhibition: A novel feature among LTPs, this compound inhibits α-amylase activity, a key digestive enzyme in insects, positioning it as a defense molecule against herbivory .
These properties make this compound a promising candidate for agricultural biocontrol agents and therapeutic applications.
Properties
bioactivity |
Antifungal |
|---|---|
sequence |
ITCQQVTSELGPCVPYLTGQGIP |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Functional Comparison with Plant LTPs
Plant LTPs share structural homology but exhibit functional diversity depending on their ecological roles. Key comparisons include:
Ca-LTP1 (Capsicum annuum chili pepper seeds)
- Source : Chili pepper seeds .
- Activity : Inhibits insect digestive enzymes (e.g., proteinases and α-amylases) as a defense mechanism .
- Contrast with Cc-LTP1 : While both inhibit α-amylase, Ca-LTP1 lacks reported antifungal activity, suggesting niche-specific evolutionary adaptations .
Vu-LTP1 (Vigna unguiculata cowpea seeds)
- Source : Cowpea seeds .
- Activity : Targets insect digestive enzymes, similar to Ca-LTP1 and this compound .
- Contrast with this compound: No documented antifungal properties, highlighting this compound’s broader antimicrobial scope .
Table 1: Comparative Overview of Plant LTPs
Comparison with Non-Plant Antimicrobial Peptides
Non-plant peptides with overlapping antimicrobial functions provide insights into convergent evolution:
Hp-1935 (Boana pulchella frog secretion)
- Source : Skin secretions of the Argentinian frog .
- Activity : Antimicrobial and anti-acetylcholinesterase (AChE) properties .
- Contrast with this compound: Mechanism: Targets AChE (a neurotransmitter enzyme) rather than fungal membranes or digestive enzymes. Application Potential: Therapeutic for neurological disorders vs. This compound’s agricultural focus .
Table 2: Cross-Kingdom Functional Comparison
| Compound | Kingdom | Target Pathway/Enzyme | Primary Application Focus | |
|---|---|---|---|---|
| This compound | Plant | Fungal membranes, α-amylase | Agriculture, biocontrol | |
| Hp-1935 | Animal | AChE | Neurotherapeutics |
Key Research Findings and Implications
- Evolutionary Divergence : Plant LTPs like this compound have evolved multifunctional roles (e.g., antifungal + enzyme inhibition) compared to single-function homologs (e.g., Ca-LTP1) .
- Structural Determinants : The conserved cysteine scaffold in LTPs facilitates lipid binding, but sequence variations in loop regions dictate target specificity .
- Biotechnological Potential: this compound’s α-amylase inhibition could inspire engineered crop protection systems, while its antifungal activity may inform novel antifungals .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
